Tetraterpenoids are a class of natural products derived from the mevalonate pathway and are characterized by their unique chemical structure, consisting of four terpene units. These compounds are widely distributed in plants, fungi, and some marine organisms, playing crucial roles in various biological processes such as defense against pathogens, signaling, and structural components. Structurally, tetraterpenoids exhibit a wide range of functional groups including hydroxyls, aldehydes, ketones, and esters, which contribute to their diverse biological activities. Common examples include phomadecane and diterpene lactones, which have shown potential in pharmaceutical applications due to their anti-inflammatory, antioxidant, and antimicrobial properties. Research into tetraterpenoids continues to uncover new insights into their biosynthesis pathways and therapeutic potentials, making them an exciting area of study in natural product chemistry.